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An In-depth Technical Guide on the Structure and Chemical Composition of DMG-PEG2000

Audience: Researchers, scientists, and drug development professionals.

Introduction

PEGylated lipids are fundamental components in the design of advanced drug delivery
systems, particularly lipid nanoparticles (LNPs) utilized for nucleic acid therapies like mMRNA
vaccines.[1][2] One such critical excipient is 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene
glycol-2000, commonly referred to as DMG-PEG2000.[3][4] This synthetic lipid plays a pivotal
role in the formulation, stability, and in vivo performance of LNPs. For instance, it is a key
component in the drug delivery system for the Moderna COVID-19 vaccine.[1]

This technical guide provides a comprehensive overview of the chemical structure,
composition, physicochemical properties, and analytical characterization of DMG-PEG2000. It
is intended to serve as a resource for researchers and professionals involved in the
development of nanomedicines.

Chemical Structure and Composition
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DMG-PEG2000 is an amphiphilic polymer, meaning it possesses both hydrophilic (water-
attracting) and hydrophobic (water-repelling) properties.[3] Its structure is modular, consisting of
three distinct parts: a hydrophobic lipid anchor, a hydrophilic polymer chain, and a linker
connecting them.[3]

o Hydrophobic Anchor (The "DGG" component): The anchor is 1,2-dimyristoyl-rac-glycerol
(DMG). It consists of a glycerol backbone to which two myristoyl fatty acid chains are
attached via ester bonds. Each myristoyl chain is a saturated 14-carbon fatty acid. This lipid
moiety allows the molecule to securely embed within the lipid bilayer of a nanoparticle.[3][4]

» Hydrophilic Chain: The hydrophilic part is a methoxy-terminated polyethylene glycol (mMPEG)
chain with an average molecular weight of approximately 2000 Daltons (Da).[3] This long,
flexible, and water-soluble polymer chain extends from the nanoparticle surface into the
agueous environment, forming a protective hydration layer.[3][5]

» Linker: The glycerol anchor and the PEG chain are covalently linked. The full chemical
name, 1,2-dimyristoyl-rac-glycero-3-methoxypolyethylene glycol-2000, indicates the PEG
chain is attached at the 3rd position of the glycerol backbone.[6]

The combination of these components results in a molecule with the CAS Registry Number
160743-62-4.[3][7]

Physicochemical Properties

The unique amphiphilic structure of DMG-PEG2000 dictates its physicochemical properties,
which are crucial for its function in drug delivery formulations. In agueous solutions, these
molecules self-assemble into micellar structures when their concentration exceeds the critical
micelle concentration (CMC).[3]

Table 1: Physicochemical Properties of DMG-PEG2000
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Property Value References

1,2-dimyristoyl-rac-
_ glycero-3-

Chemical Name [2][3]
methoxypolyethylene
glycol-2000

Synonyms DMG-PEG(2000), mPEG-DMG  [6][7]

CAS Number 160743-62-4 [31[7]

Average Molecular Weight ~2509.2 g/mol [2][3]

Molecular Formula (C2H40)NC32H620s5 [6]
White or off-white solid powder

Appearance [31[8]
or waxy flakes
Soluble in organic solvents

Solubility (Ethanol, Methanol, DMSO, [21[3][6]
Chloroform) and hot water.

. -20°C, protected from light and

Storage Conditions ] [319]
moisture.

Purity (Commercial Batches) Typically >98.5% [10]

| Stability | Ester bonds may undergo hydrolysis. Stable for >4 years under proper storage. |[3]

(o1

Synthesis and Manufacturing

The synthesis of PEG-lipid conjugates like DMG-PEG2000 generally involves the covalent

attachment of a pre-functionalized PEG chain to the lipid anchor. While specific proprietary

methods may vary, a general synthetic strategy involves reacting an activated PEG derivative

with the dimyristoyl glycerol lipid.

A plausible synthetic workflow is outlined below. This involves activating the terminal hydroxyl

group of MPEG2000 (e.g., via mesylation or tosylation) to make it a good leaving group,

followed by a nucleophilic substitution reaction with 1,2-dimyristoyl-rac-glycerol.
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Fig. 1: Generalized workflow for the synthesis of DMG-PEG2000.

Experimental Protocols for Characterization

A suite of analytical techniques is required to confirm the structure, purity, and quality of DMG-
PEG2000. These methods are essential for quality control in both research and manufacturing

settings.[10]

Nuclear Magnetic Resonance (*H-NMR) Spectroscopy
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1H-NMR is a powerful tool for confirming the chemical structure and assessing the purity of
PEG conjugates.[11][12]

Objective: To verify the presence of all key structural components (PEG chain, methoxy
terminus, glycerol backbone, and myristoyl chains) and to determine the degree of
PEGylation.

Sample Preparation: Dissolve a small amount of DMG-PEG2000 in a suitable deuterated
solvent, such as chloroform-d (CDCIs) or deuterium oxide (D20).

Data Acquisition: Acquire the *H-NMR spectrum on a high-field NMR spectrometer (e.g., 400
or 600 MHz).

Expected Signals:

o Alarge, characteristic peak for the repeating ethylene oxide units (-O-CH2-CHz-) of the
PEG backbone, typically around 6 = 3.6 ppm.[13]

o Asinglet for the terminal methoxy group (-OCHs) protons around & = 3.3 ppm.

o Signals corresponding to the protons on the glycerol backbone and the aliphatic protons of
the two myristoyl chains.

Advanced Analysis: For large polymers like PEG2000, *H-13C coupling can cause satellite
peaks to appear alongside the main PEG signal.[14] While often overlooked, these coupled
peaks can be accurately integrated to determine the polymer's molecular weight and the
efficiency of conjugation.[11][14]

Mass Spectrometry (MS)

MS is used to determine the molecular weight and, importantly, the molecular weight
distribution (polydispersity) of the polymer.

o Objective: To confirm the average molecular weight and assess the distribution of PEG chain
lengths in the sample.

o Techniques: Matrix-Assisted Laser Desorption/lonization Time-of-Flight (MALDI-TOF) MS or
Electrospray lonization (ESI) MS are commonly employed.[10][15][16]
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o Sample Preparation: The sample is mixed with a suitable matrix (for MALDI) or dissolved in
an appropriate solvent (for ESI) for analysis.

» Data Analysis: The resulting spectrum will show a distribution of peaks, each corresponding
to an individual oligomer with a different number of ethylene oxide units.[15] The peaks are
typically separated by 44 Da (the mass of one ethylene oxide monomer). Often, these are
observed as sodium adducts ([M+Na]*).[16]

High-Performance Liquid Chromatography (HPLC)

HPLC is the primary method for determining the purity of DMG-PEG2000 and quantifying any
synthesis-related or degradation-related impurities.[10][17]

e Objective: To separate the main DMG-PEG2000 component from impurities such as free
fatty acids, free glycerol, or unreacted PEG.[10]

e Column: A reverse-phase column is typically used.

o Mobile Phase: A gradient elution using a mixture of aqueous and organic solvents (e.g.,
water, methanol, acetonitrile) is common.[17]

o Detector: Since PEG-lipids lack a strong UV chromophore, universal detectors like a
Charged Aerosol Detector (CAD) or an Evaporative Light Scattering Detector (ELSD) are
required.[10] An HPLC-CAD method has been specifically optimized for the impurity profiling
of DMG-PEG2000.[10]

» Validation: The method should be validated for linearity, precision, accuracy, and sensitivity
to be considered a stability-indicating assay.[17]
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Analytical Characterization Information Obtained
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Fig. 2: Analytical workflow for the characterization of DMG-PEG2000.

Role in Drug Delivery: The "Stealth" Effect

The primary function of DMG-PEG2000 in lipid nanopatrticles is to create a "stealth” effect,
which significantly improves the pharmacokinetic profile of the drug carrier.[5] This is not a
signaling pathway in the classical sense but a critical physicochemical mechanism that dictates
the biological fate of the nanoparticle.

o Steric Stabilization: The DMG anchor incorporates into the LNP's outer lipid layer, while the
long, hydrophilic PEG2000 chains project outwards.[3] This creates a dense, neutral, and
water-rich corona around the nanoparticle.[5] This layer physically prevents nanoparticles
from aggregating, enhancing colloidal stability.[18][19]

» Reduced Opsonization: In the bloodstream, foreign particles are typically coated by plasma
proteins called opsonins. This process, known as opsonization, marks the particles for rapid
clearance by phagocytic cells of the reticuloendothelial system (RES), primarily in the liver
and spleen.[5] The hydrophilic PEG shield sterically hinders the binding of these proteins.[5]
[19]

» Prolonged Circulation: By evading the RES, "stealth” LNPs remain in systemic circulation for
a much longer period.[20][21] This extended half-life increases the probability that the
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nanoparticle will reach its intended target tissue.[21]

+ Controlled Shedding: It is hypothesized that over time, the DMG-PEG2000 molecules can
desorb or "shed" from the LNP surface. This unmasking of the underlying particle is thought
to be a crucial step for subsequent cellular uptake and endosomal escape, allowing the
encapsulated drug (e.g., mMRNA) to be released into the cytoplasm of the target cell.[3]
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Fig. 3: Role of DMG-PEG2000 in providing a "stealth" effect to lipid nanoparticles.

Conclusion

DMG-PEG2000 is a highly specialized, multi-functional excipient that is indispensable for
modern drug delivery systems like lipid nanoparticles. Its well-defined amphiphilic structure,
comprising a dimyristoyl glycerol anchor and a hydrophilic PEG2000 chain, imparts crucial
physicochemical properties to nanocarriers. These properties include enhanced colloidal
stability and a "stealth" characteristic that prolongs circulation time, ultimately enabling effective
delivery of therapeutic payloads to target tissues. A thorough understanding of its chemical
composition and the use of robust analytical methods for its characterization are paramount for
the development of safe and efficacious nanomedicines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BENGHE Foundational & Exploratory

Check Availability & Pricing

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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